Cas no 5465-34-9 (2-Amino-5-methyl-3-nitrobenzoic acid)

2-Amino-5-methyl-3-nitrobenzoic acid is a versatile nitro-substituted benzoic acid derivative with significant applications in organic synthesis and pharmaceutical research. Its structure features an amino group at the 2-position, a methyl group at the 5-position, and a nitro group at the 3-position, offering multiple reactive sites for further functionalization. This compound serves as a valuable intermediate in the synthesis of heterocyclic compounds, dyes, and active pharmaceutical ingredients (APIs). The presence of both electron-donating (amino) and electron-withdrawing (nitro) groups enhances its utility in regioselective reactions. It exhibits good solubility in polar organic solvents, facilitating its use in various reaction conditions. The compound's high purity and stability make it suitable for demanding synthetic applications.

2-Amino-5-methyl-3-nitrobenzoic acid structure

5465-34-9 structure

Product Name:2-Amino-5-methyl-3-nitrobenzoic acid

CAS No:5465-34-9

MF:C₈H₈N₂O₄

MW:196.160121917725

MDL:MFCD00031128

CID:839627

PubChem ID:231984

Update Time:2025-07-02

2-Amino-5-methyl-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Amino-5-methyl-3-nitrobenzoic acid
- 2-amino-5-methyl-3-nitro-benzoic acid
- 2-amino-3-nitro-5-methylbenzoic acid
- 2-Amino-5-methyl-3-nitro-benzoesaeure
- 5-methyl-3-nitroanthranilic acid
- AC1L5MVZ
- AC1Q2GTH
- AC1Q5AKV
- AR-1D8508
- CTK5A2098
- NSC28975
- SureCN505297
- RRUISNJFUYWQKF-UHFFFAOYSA-N
- NSC-28975
- AKOS016000594
- 2-Amino-5-methyl-3-nitrobenzoicacid
- Benzoic acid, 2-amino-5-methyl-3-nitro-
- SCHEMBL505297
- 5465-34-9
- DTXSID70282957
- DA-04988
- CS-0217051
- EN300-67284
- MDL： MFCD00031128
- Inchi： 1S/C8H8N2O4/c1-4-2-5(8(11)12)7(9)6(3-4)10(13)14/h2-3H,9H2,1H3,(H,11,12)
- InChI Key： RRUISNJFUYWQKF-UHFFFAOYSA-N
- SMILES： OC(C1C=C(C)C=C(C=1N)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 196.04844
Monoisotopic Mass: 196.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 109A^2
XLogP3: 1.5

Experimental Properties

Density: 1.482
Boiling Point: 398.3°C at 760 mmHg
Flash Point: 194.7°C
Refractive Index: 1.658
PSA: 106.46

2-Amino-5-methyl-3-nitrobenzoic acid Pricemore >>

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